Cas no 2137556-15-9 (Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro-
• CAS No: 2137556-15-9
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5297650
• Update Time: 2025-07-17

Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[(2-cyclopropylpropyl)amino]-2,2-difluoropropanoic acid
• 3-(2-Cyclopropylpropylamino)-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro-

• Inchi： 1S/C9H15F2NO2/c1-6(7-2-3-7)4-12-5-9(10,11)8(13)14/h6-7,12H,2-5H2,1H3,(H,13,14)
• InChI Key： WHOSEBTUIKJTRK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCC(C)C1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 217
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3

Additional information on Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro-

Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro- (CAS No. 2137556-15-9): A Comprehensive Overview

Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro- (CAS No. 2137556-15-9) is a fluorinated amino acid derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits a range of potential applications in medicinal chemistry and drug discovery. Its molecular structure incorporates both fluorine atoms and an amino group, which contribute to its distinct chemical properties and biological activities.

The molecular formula of this compound is C₉H₁₆F₂NO₂, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of fluorine atoms at the 2-position of the propanoic acid moiety is particularly noteworthy, as fluorine substitution often enhances the metabolic stability and binding affinity of molecules in drug design. This feature makes Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro- a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological pathways and improve pharmacokinetic profiles. The fluorine atoms in this compound are strategically positioned to influence its electronic properties and interactions with biological targets. This has led to investigations into its potential role in the treatment of various diseases, including cancer and inflammatory disorders.

The amino group at the 3-position of the molecule further contributes to its versatility. Amino acids are fundamental building blocks in biology, and modifications to their structure can lead to novel bioactive compounds. The incorporation of a bulky (2-cyclopropylpropyl)amino side chain adds steric hindrance, which can be exploited to optimize binding interactions with biological receptors. This structural feature is particularly relevant in the design of enzyme inhibitors and receptor modulators.

One of the most compelling aspects of Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro-, is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective analogs with improved pharmacological properties. The combination of fluorine substitution and amino group modification offers a rich chemical space for structural diversification.

Recent studies have highlighted the importance of fluorinated amino acids in medicinal chemistry. These compounds have shown promise in various therapeutic areas due to their ability to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The specific structural motifs present in Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro-, including the difluoro-substituted propanoic acid backbone, make it an intriguing candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as fluorination reactions and nucleophilic substitutions are critical in constructing the desired molecular framework. The successful synthesis of this compound underscores the growing capability in fluorinated organic synthesis.

Biological evaluation has revealed that Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro-, exhibits notable activity against certain biological targets. Preliminary studies have shown that it interacts with enzymes involved in metabolic pathways relevant to disease progression. These findings have prompted further research into its mechanism of action and potential therapeutic applications.

The compound's structural complexity also presents challenges in terms of formulation and delivery. However, advances in pharmaceutical technology have enabled the development of innovative strategies to overcome these hurdles. For instance, prodrugs or encapsulation techniques can be utilized to enhance bioavailability and targeted delivery.

In conclusion, Propanoic acid, 3-[(2-cyclopropylpropyl)amino]-2,2-difluoro- (CAS No. 2137556-15-9) represents a significant advancement in fluorinated amino acid chemistry. Its unique structural features and promising biological activities make it a valuable asset in pharmaceutical research. As further studies continue to uncover its potential applications, this compound is poised to play a crucial role in the development of next-generation therapeutics.